(Z)-2-((2-cyanophenyl)imino)-8-methoxy-2H-chromene-3-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves reactions with cyanophenyl derivatives . For instance, the catalytic protodeboronation of alkyl boronic esters has been reported . Another method involves the synthesis of pyrrole based on the [3+2] cycloaddition reaction of TosMIC as 3-atom synthon with electron-deficient olefins .Molecular Structure Analysis
The molecular structure of similar compounds has been studied using methods such as RHF and DFT (B3LYP and WB97XD) along with the 6-31+G** . These studies often involve the calculation of properties such as the dipole moment, polarizability, anisotropy of polarizability, hyperpolarizability, HOMO and LUMO energy, energy gap, dielectric constant, electric susceptibility, refractive index, and thermodynamic properties .Chemical Reactions Analysis
The chemical reactivity of similar compounds has been explored in various studies . For instance, cyanoacetylation of amines has been reported, which proceeds via the formation of non-isolable intermediates . Bis(imino)pyridine iron complexes have also been developed as effective metal carbene catalysts for carbene transfer reactions of donor–acceptor diazo compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied using various methods . These studies often involve the calculation of properties such as the dipole moment, polarizability, anisotropy of polarizability, hyperpolarizability, HOMO and LUMO energy, energy gap, dielectric constant, electric susceptibility, refractive index, and thermodynamic properties .Scientific Research Applications
- Imidazoles are essential heterocyclic compounds with diverse applications. Recent advances in the synthesis of imidazoles have highlighted the regiocontrolled construction of substituted imidazoles . The compound may serve as a precursor or intermediate in imidazole synthesis, contributing to the development of functional molecules used in pharmaceuticals, agrochemicals, and materials science.
- The cyano substituent in the compound’s structure could be relevant for insecticidal applications. Insect ryanodine receptors (RyRs) are promising targets for novel insecticides. Researchers have designed and synthesized diphenyl-1H-pyrazole derivatives with cyano substituents, aiming to enhance insecticidal activity by targeting RyRs . Investigating the efficacy of our compound in disrupting insect RyRs could be an exciting avenue.
- The cyano group is a versatile functional moiety. A nickel-catalyzed “cyano-borrowing reaction” has been developed, involving cleavage of the C–CN bond of cyanohydrins followed by aldol condensation and conjugate addition of cyanide to α,β-unsaturated ketones . Our compound’s cyano group might participate in similar transformations, leading to novel synthetic methodologies.
Imidazole Synthesis
Insecticidal Activity
Cyano-Borrowing Reactions
Mechanism of Action
Safety and Hazards
Future Directions
Future research could focus on further exploring the synthesis, properties, and potential applications of “(Z)-2-((2-cyanophenyl)imino)-8-methoxy-2H-chromene-3-carboxamide” and similar compounds . For instance, the chloride 3 was obtained also by a three-component one-pot reaction of N-(2-cyanophenyl)-formamide in the present of thionyl chloride and sulfuryl chloride .
properties
IUPAC Name |
2-(2-cyanophenyl)imino-8-methoxychromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N3O3/c1-23-15-8-4-6-11-9-13(17(20)22)18(24-16(11)15)21-14-7-3-2-5-12(14)10-19/h2-9H,1H3,(H2,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUARZKXZDAQMAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=NC3=CC=CC=C3C#N)C(=C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2-((2-cyanophenyl)imino)-8-methoxy-2H-chromene-3-carboxamide |
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